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Compound of Interest

Compound Name: Cycloheptanecarboxylic acid

Cat. No.: B072192

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the physicochemical properties of
cycloheptanecarboxylic acid, with a primary focus on its melting point. This document is
intended to serve as a valuable resource for professionals in research, chemical synthesis, and
drug development, offering detailed experimental protocols and a critical analysis of available
data. Cycloheptanecarboxylic acid, a seven-carbon cyclic compound with a carboxylic acid
functional group, is a versatile intermediate in the synthesis of various organic molecules and
pharmaceuticals.[1][2][3] An accurate understanding of its physical properties, such as the
melting point, is crucial for its handling, purification, and application in further synthetic steps.

Physicochemical Data of Cycloheptanecarboxylic
Acid

The following table summarizes the key quantitative data for cycloheptanecarboxylic acid,
compiled from various chemical data sources. It is important to note the variability in the

reported melting points across different suppliers and databases, which may be attributable to
differences in sample purity or analytical methodology.
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Property Value Source(s)

CAS Number 1460-16-8 [4115][6]

Molecular Formula CsH1402 [4115][6]

Molecular Weight 142.20 g/mol [718]

Appearance White to off-white crysta.1llin'e LRI
solid or clear colorless liquid

Melting Point 54.0 °C [7]

71 °C [4]

97.5-98.0 °C [1]

59-62 °C [3]

Boiling Point 253.4 °C [7]

135-138 °C at 9 mmHg (12

hPa) [2][418]

246-249 °C [5]

Density 1.040 g/cm3

1.035 g/mL at 25 °C (2114108

1.0423 g/cm3 at 20 °C [5]

Refractive Index

n20/D 1.4704

[2]141(8]

1.4753 at 20 °C

[5]

pKa

4.82 (Predicted)

[1]5]

Water Solubility

2.4 g/L at 25 °C

[5]

Experimental Protocol: Melting Point Determination

The determination of a melting point is a fundamental technique for assessing the purity of a

crystalline solid.[9] A pure compound typically exhibits a sharp melting point range of 0.5-1.0°C,

whereas impurities tend to depress the melting point and broaden the range.[9][10][11] The
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following protocol details the capillary method using a modern digital melting point apparatus
(e.g., Mel-Temp or DigiMelt).[9][12]

2.1. Materials and Equipment

e Cycloheptanecarboxylic acid sample

e Melting point capillary tubes (sealed at one end)
 Digital melting point apparatus

e Spatula

¢ Mortar and pestle (if sample is not a fine powder)
e Glass tubing (for packing)

2.2. Procedure

e Sample Preparation:

o Ensure the cycloheptanecarboxylic acid sample is completely dry and in the form of a
fine powder. If necessary, gently crush the crystals using a mortar and pestle.

o Place a small amount of the powdered sample on a clean, dry surface.

o Invert a capillary tube and press the open end into the powder until a small amount of the
sample enters the tube.[13]

o Sample Packing:

o Tap the sealed end of the capillary tube gently on a hard surface to compact the sample at
the bottom.

o For efficient packing, drop the capillary tube (sealed end down) through a long, vertical
piece of glass tubing onto the benchtop.[12]

o Repeat until the sample is tightly packed to a height of 1-2 mm.[10]
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e Apparatus Setup:

o Turn on the digital melting point apparatus and ensure it is set to a starting temperature at
least 15-20°C below the expected melting point of cycloheptanecarboxylic acid.

o Carefully insert the packed capillary tube into the designated sample holder in the heating
block.

¢ Melting Point Determination:

o Rapid Determination (Optional but Recommended): For an unknown or to find an
approximate range, set a fast heating ramp rate (e.g., 10-20°C per minute).[12] Record the
approximate temperature at which the sample melts. Allow the apparatus to cool.

o Accurate Determination: Using a fresh sample, set the starting temperature to about 10-
15°C below the approximate melting point found.

o Set a slow heating rate of approximately 1-2°C per minute to ensure thermal equilibrium
between the sample, heating block, and thermometer.[9]

o Observe the sample closely through the magnifying lens.
o Record the temperature (T1) at which the first drop of liquid appears.

o Continue heating and record the temperature (T2) at which the last crystal of the solid
completely melts.[11]

o The melting point is reported as the range from T1 to Ta.
e Post-Measurement:
o Turn off the apparatus and allow it to cool.

o Once cooled, carefully remove the capillary tube and dispose of it in a designated glass
waste container.

o Repeat the measurement with a fresh sample to ensure reproducibility.
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Visualization of Experimental Workflow

The logical flow of the melting point determination protocol is crucial for achieving accurate and

repeatable results. The following diagram illustrates the key steps and decision points in the
process.
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Caption: Workflow for Melting Point Determination.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b072192?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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